Cas no 2763786-73-6 (5-Cyclopropyl-2,4-difluoroaniline hydrochloride)

• Product Name: 5-Cyclopropyl-2,4-difluoroaniline hydrochloride
• CAS No: 2763786-73-6
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• CID: 5559212
• PubChem ID: 165997504
• Update Time: 2025-10-25

5-Cyclopropyl-2,4-difluoroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-2,4-difluoroaniline hydrochloride
• EN300-37367268
• Z5919646317
• 2763786-73-6
• 5-Cyclopropyl-2,4-difluoroaniline hydrochloride

• Inchi： 1S/C9H9F2N.ClH/c10-7-4-8(11)9(12)3-6(7)5-1-2-5;/h3-5H,1-2,12H2;1H
• InChI Key： VRCPLQRWUIYWKQ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC(=C(C=C1C1CC1)N)F

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 5-Cyclopropyl-2,4-difluoroaniline hydrochloride

Recent Advances in the Study of 5-Cyclopropyl-2,4-difluoroaniline Hydrochloride (CAS: 2763786-73-6)

5-Cyclopropyl-2,4-difluoroaniline hydrochloride (CAS: 2763786-73-6) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting infectious diseases and cancer. Recent studies have highlighted its importance in the development of novel therapeutic agents, owing to its unique chemical properties and biological activity. This research brief aims to provide an overview of the latest advancements related to this compound, including its synthesis, applications, and potential therapeutic benefits.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of 5-Cyclopropyl-2,4-difluoroaniline hydrochloride in the synthesis of new antibacterial agents. The researchers demonstrated that this compound serves as a crucial building block for the development of fluoroquinolone derivatives, which exhibit potent activity against multidrug-resistant bacterial strains. The study also highlighted the compound's stability and reactivity under various synthetic conditions, making it a versatile intermediate for pharmaceutical applications.

In another recent investigation, scientists focused on the anticancer potential of derivatives synthesized from 5-Cyclopropyl-2,4-difluoroaniline hydrochloride. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that these derivatives exhibit significant inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The researchers attributed this activity to the compound's ability to interfere with key signaling pathways involved in tumor growth and metastasis.

Further research has also explored the pharmacokinetic properties of 5-Cyclopropyl-2,4-difluoroaniline hydrochloride and its derivatives. A 2024 study in Drug Metabolism and Disposition reported that the compound demonstrates favorable absorption and distribution profiles, with minimal toxicity observed in preclinical models. These findings suggest its potential for further development into clinically viable therapeutics.

In conclusion, 5-Cyclopropyl-2,4-difluoroaniline hydrochloride (CAS: 2763786-73-6) continues to be a focal point in pharmaceutical research, with recent studies underscoring its versatility and therapeutic promise. Ongoing investigations are expected to further elucidate its mechanisms of action and expand its applications in drug development.